molecular formula C24H40N2S2 B022506 2(3H)-Benzothiazolethione, 3-((bis(2-ethylhexyl)amino)methyl)- CAS No. 105254-85-1

2(3H)-Benzothiazolethione, 3-((bis(2-ethylhexyl)amino)methyl)-

Cat. No.: B022506
CAS No.: 105254-85-1
M. Wt: 420.7 g/mol
InChI Key: RDGUHQJBFKFPRI-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2(3H)-Benzothiazolethione, 3-((bis(2-ethylhexyl)amino)methyl)- is a useful research compound. Its molecular formula is C24H40N2S2 and its molecular weight is 420.7 g/mol. The purity is usually 95%.
The exact mass of the compound 2(3H)-Benzothiazolethione, 3-((bis(2-ethylhexyl)amino)methyl)- is unknown and the complexity rating of the compound is unknown. The United Nations designated GHS hazard class pictogram is Corrosive;Irritant;Environmental Hazard, and the GHS signal word is DangerThe storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality 2(3H)-Benzothiazolethione, 3-((bis(2-ethylhexyl)amino)methyl)- suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2(3H)-Benzothiazolethione, 3-((bis(2-ethylhexyl)amino)methyl)- including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

CAS No.

105254-85-1

Molecular Formula

C24H40N2S2

Molecular Weight

420.7 g/mol

IUPAC Name

3-[[bis(2-ethylhexyl)amino]methyl]-1,3-benzothiazole-2-thione

InChI

InChI=1S/C24H40N2S2/c1-5-9-13-20(7-3)17-25(18-21(8-4)14-10-6-2)19-26-22-15-11-12-16-23(22)28-24(26)27/h11-12,15-16,20-21H,5-10,13-14,17-19H2,1-4H3

InChI Key

RDGUHQJBFKFPRI-UHFFFAOYSA-N

SMILES

CCCCC(CC)CN(CC(CC)CCCC)CN1C2=CC=CC=C2SC1=S

Canonical SMILES

CCCCC(CC)CN(CC(CC)CCCC)CN1C2=CC=CC=C2SC1=S

Pictograms

Corrosive; Irritant; Environmental Hazard

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a suspension of 250.8 g (1.5 moles) of 2-mercaptobenzothiazole in 1500 ml of methanol are added 112.8 ml (1.5 moles) of 37% aqueous formaldehyde, followed by the dropwise addition, with stirring, of 362.4 g (1.5 moles) of bis(2-ethylhexyl)amine. The mixture is stirred for 15 hours at 50° C. and then concentrated by evaporation in vacuo, affording as residue 618 g of 3-[bis(2-ethylhexyl)aminomethyl]benzothiazoline-2-thione as a reddish brown oil
Quantity
250.8 g
Type
reactant
Reaction Step One
Quantity
1500 mL
Type
solvent
Reaction Step One
Quantity
112.8 mL
Type
reactant
Reaction Step Two
Quantity
362.4 g
Type
reactant
Reaction Step Three

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